Cas no 25450-90-2 (1,3-Propanediol,2-sec-butyl-2-ethyl-, dicarbamate (8CI))

• Product Name: 1,3-Propanediol,2-sec-butyl-2-ethyl-, dicarbamate (8CI)
• CAS No: 25450-90-2
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 254871
• PubChem ID: 117240
• Update Time: 2025-04-19

1,3-Propanediol,2-sec-butyl-2-ethyl-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-sec-butyl-2-ethyl-, dicarbamate (8CI)
• azane,ethyl dihydrogen phosphate
• 1,3-propanediol, 2-ethyl-2-(1-methylpropyl)-, dicarbamate
• 2-[(Carbamoyloxy)methyl]-2-ethyl-3-methylpentyl carbamate
• 25450-90-2
• 2-sec-Butyl-2-ethyl-1,3-propanediol dicarbamate
• BRN 2971305
• 1,3-Propanediol, 2-sec-butyl-2-ethyl-, dicarbamate

• Inchi： 1S/C11H22N2O4/c1-4-8(3)11(5-2,6-16-9(12)14)7-17-10(13)15/h8H,4-7H2,1-3H3,(H2,12,14)(H2,13,15)
• InChI Key： GPTQBJOBBYXFDM-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(COC(N)=O)(CC)C(C)CC

Computed Properties

• Exact Mass: 246.158
• Monoisotopic Mass: 246.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 444.3°C at 760 mmHg
• Flash Point: 211°C
• Refractive Index: 1.477
• PSA: 83.05000
• LogP: 0.76340